1,4-Dimethyl-3-pentyl-1h-pyrazol-5-amine

• Molecular Formula: C10H19N3
• Molecular Weight: 181.28 g/mol
• IUPAC Name: 2,4-dimethyl-5-pentylpyrazol-3-amine
• InChI: InChI=1S/C10H19N3/c1-4-5-6-7-9-8(2)10(11)13(3)12-9/h4-7,11H2,1-3H3
• InChI Key: YSHHEBLWPUAUQN-UHFFFAOYSA-N
• Canonical SMILES: CCCCCC1=NN(C(=C1C)N)C

Description

1,4-Dimethyl-3-pentyl-1H-pyrazol-5-amine is a pyrazole-based heterocyclic compound characterized by a five-membered aromatic ring containing two nitrogen atoms. Its structure includes methyl groups at positions 1 and 4 and a pentyl chain at position 3 (Figure 1). Pyrazole derivatives are widely studied for their applications in medicinal chemistry, agrochemicals, and materials science due to their stability, tunable electronic properties, and diverse reactivity .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1,4-Dimethyl-3-pentyl-1h-pyrazol-5-amine typically involves the cyclization of appropriate precursors. One common method is the reaction of hydrazine derivatives with 1,3-diketones or their equivalents under acidic or basic conditions . The reaction conditions often include moderate temperatures and the use of solvents like ethanol or methanol to facilitate the reaction.

Industrial Production Methods

Industrial production of this compound may involve large-scale batch reactions using similar synthetic routes. The process is optimized for yield and purity, often employing continuous flow reactors to ensure consistent product quality. The use of catalysts and controlled reaction environments helps in achieving high efficiency and scalability .

Chemical Reactions Analysis

Types of Reactions

1,4-Dimethyl-3-pentyl-1h-pyrazol-5-amine undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using agents like hydrogen peroxide or potassium permanganate.

Reduction: Reduction reactions can be carried out using reducing agents such as sodium borohydride.

Substitution: Nucleophilic substitution reactions are common, where the amino group can be replaced by other functional groups.

Common Reagents and Conditions

Oxidation: Hydrogen peroxide in an acidic medium.

Reduction: Sodium borohydride in methanol.

Substitution: Alkyl halides in the presence of a base like sodium hydroxide.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield corresponding pyrazole oxides, while substitution reactions can produce various alkylated derivatives .

Scientific Research Applications

1,4-Dimethyl-3-pentyl-1h-pyrazol-5-amine has several applications in scientific research:

Chemistry: Used as a building block in the synthesis of more complex heterocyclic compounds.

Biology: Investigated for its potential biological activities, including antimicrobial and anti-inflammatory properties.

Medicine: Explored for its potential as a pharmaceutical intermediate in drug development.

Industry: Utilized in the production of agrochemicals and other specialty chemicals.

Mechanism of Action

The mechanism of action of 1,4-Dimethyl-3-pentyl-1h-pyrazol-5-amine involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, modulating their activity. The exact pathways depend on the specific application, but it often involves inhibition or activation of key biochemical processes .

Comparison with Similar Compounds

Comparison with Similar Compounds

The unique properties of 1,4-dimethyl-3-pentyl-1H-pyrazol-5-amine emerge when compared to structurally related pyrazole derivatives. Below is a detailed analysis of key analogs:

Table 1: Structural and Functional Comparison of 1,4-Dimethyl-3-pentyl-1H-pyrazol-5-amine with Similar Compounds

Compound Name	Substituents	Key Differences	Impact on Properties	References
1,4-Dimethyl-3-propyl-1H-pyrazol-5-amine	Propyl at position 3	Shorter alkyl chain (C3 vs. C5)	Reduced lipophilicity; lower logP
3-(Heptan-3-yl)-1,4-dimethyl-1H-pyrazol-5-amine	Heptan-3-yl at position 3	Longer, branched alkyl chain (C7)	Increased steric hindrance; higher logP
3-Ethyl-1,4-dimethyl-1H-pyrazol-5-amine	Ethyl at position 3	Shorter linear chain (C2)	Lower molecular weight; reduced hydrophobicity
N-Benzyl-1,4-dimethyl-1H-pyrazol-5-amine	Benzyl group at position 3	Aromatic vs. aliphatic substituent	Enhanced π-π stacking; altered electronic effects
1,4-Dimethyl-N-(2-phenylethyl)-1H-pyrazol-3-amine	Phenylethylamine moiety at position 3	Bulky aromatic substituent	Potential for receptor-specific binding

Key Findings from Comparative Studies

Alkyl Chain Length and Lipophilicity The pentyl group in the target compound provides intermediate lipophilicity (logP ~3.2), balancing solubility and membrane permeability.

Steric and Electronic Effects

• Methyl groups at positions 1 and 4 create steric hindrance, restricting rotation around the pyrazole ring. This rigidity may enhance binding specificity in biological targets compared to analogs with smaller substituents (e.g., hydrogen or chlorine) .
• Aromatic substituents (e.g., benzyl or phenylethyl) introduce π-π interactions, which are absent in aliphatic analogs like the pentyl derivative. This difference can significantly alter receptor affinity in medicinal applications .

Biological Activity

• Compounds with branched or bulky substituents (e.g., tert-butyl) exhibit reduced enzymatic degradation but may suffer from poor bioavailability. The linear pentyl chain in the target compound offers a compromise between metabolic stability and pharmacokinetics .
• In contrast, analogs with electron-withdrawing groups (e.g., carboxamide or chlorine) show altered reactivity in nucleophilic substitution reactions, limiting their utility in synthetic chemistry compared to the amine-functionalized target compound .

Biological Activity

1,4-Dimethyl-3-pentyl-1H-pyrazol-5-amine is a compound belonging to the pyrazole family, characterized by its unique structural properties that contribute to its biological activity. This article explores its pharmacological potential, mechanisms of action, and relevant research findings.

Chemical Structure and Properties

The molecular formula of 1,4-dimethyl-3-pentyl-1H-pyrazol-5-amine is C10H19N3, with a molecular weight of approximately 181.28 g/mol. The compound features two methyl groups at positions 1 and 4, and a pentyl group at position 3. The presence of the pentyl group enhances lipophilicity, which may influence its solubility and interactions with biological targets.

The biological activity of pyrazole derivatives, including 1,4-dimethyl-3-pentyl-1H-pyrazol-5-amine, often involves interaction with specific molecular targets such as enzymes and receptors. Preliminary studies suggest potential interactions with:

• Enzymes : Inhibitory effects on various enzyme activities have been observed.
• Receptors : Binding affinity studies indicate possible interactions with neurotransmitter receptors.

These interactions are critical for understanding the therapeutic applications of this compound.

Biological Activities

Research indicates that 1,4-dimethyl-3-pentyl-1H-pyrazol-5-amine exhibits a range of biological activities, including:

• Antimicrobial Activity : Similar compounds have shown effectiveness against various bacterial strains. For instance, modifications in the pyrazole structure have led to notable antibacterial properties against E. coli and Staphylococcus aureus .
• Anti-inflammatory Effects : Pyrazole derivatives are recognized for their anti-inflammatory properties. Compounds structurally related to 1,4-dimethyl-3-pentyl-1H-pyrazol-5-amine have demonstrated significant inhibition of pro-inflammatory cytokines such as TNF-α and IL-6 .

Comparative Analysis with Similar Compounds

The following table summarizes the characteristics and activities of compounds structurally similar to 1,4-dimethyl-3-pentyl-1H-pyrazol-5-amine:

Compound Name	Structural Characteristics	Unique Features	Biological Activity
1,3-Dimethyl-N-pentyl-1H-pyrazol-4-amine	Methyl groups at positions 1 and 3	Contains a pentyl group; different nitrogen position	Antibacterial activity
1,3,5-trimethyl-1H-pyrazol-4-amine	Additional methyl group at position 5	Increased steric hindrance due to extra methyl group	Anti-inflammatory effects
N,N-Dimethylpyrazole	Dimethyl substitution on nitrogen	Lacks the pentyl group; differing biological activity	Limited antimicrobial activity

This comparative analysis highlights the unique substitution pattern of 1,4-dimethyl-3-pentyl-1H-pyrazol-5-amine that may enhance its pharmacological profile compared to its analogs.

Case Studies and Research Findings

Several studies have investigated the biological activities of pyrazole derivatives:

• Antibacterial Activity : A study reported that certain pyrazole derivatives exhibited significant antibacterial effects against multiple strains including Klebsiella pneumoniae and Pseudomonas aeruginosa. The presence of specific substituents was crucial for enhancing their efficacy .
• Anti-inflammatory Properties : Research has shown that pyrazole derivatives can inhibit inflammatory mediators effectively. For example, compounds were tested for their ability to reduce TNF-alpha levels in vitro, demonstrating up to 85% inhibition compared to standard drugs .